Cas no 132305-20-5 (Quinazolin-4(3H)-one)

Quinazolin-4(3H)-one structure
Quinazolin-4(3H)-one structure
Product Name:Quinazolin-4(3H)-one
CAS No:132305-20-5
MF:C8H6N2O
MW:146.14604139328
CID:898961
Update Time:2025-04-19

Quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • Quinazolin-4(3H)-one
    • 4(3H)-Quinazolinone (9CI)
    • 4-Hydroxyquinazoline
    • Inchi: 1S/C8H6N2O/c11-8-6-3-1-2-4-7(6)9-5-10-8/h1-5H,(H,9,10,11)
    • InChI Key: QMNUDYFKZYBWQX-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2)N=CN1

Computed Properties

  • Exact Mass: 146.04808

Experimental Properties

  • PSA: 41.46
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